Cas no 53484-26-7 (4-Bromo-n-methyl-2-nitroaniline)

• Product Name: 4-Bromo-n-methyl-2-nitroaniline
• CAS No: 53484-26-7
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD00624242
• CID: 378672
• PubChem ID: 258042
• Update Time: 2025-04-19

4-Bromo-n-methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-methyl-2-nitroaniline
• Benzenamine,4-bromo-N-methyl-2-nitro-
• (4-bromo-2-nitrophenyl)(methyl)amine
• 4-Brom-N-methyl-2-nitro-anilin
• 4-bromo-2-nitro-N-methyl-aniline
• 4-bromo-N-methyl-2-nitro-aniline
• 5-bromo-2-methylamino-nitrobenzene
• N-methyl-4-bromo-2-nitroaniline
• (4-Bromo-2-nitrophenyl)methylamine
• N-(4-Bromo-2-nitrophenyl)-N-methylamine
• NSC 86688
• (4-Bromo-2-nitro-phenyl)-methyl-amine
• Benzenamine, 4-bromo-N-methyl-2-nitro-
• NSC86688
• N-Methyl-2-nitro-4-bromoaniline
• IFTUKVAJYOQKRS-UHFFFAOYSA-N
• 4-Bromo-N-methyl-2-nitrobenzenamine
• Ben
• SY123390
• AKOS009227230
• DTXSID50292998
• SB37550
• AM20040655
• MFCD00624242
• 53484-26-7
• A856097
• SCHEMBL339294
• EN300-69463
• CS-0036371
• AS-33360
• NSC-86688
• 4-Bromo-n-methyl-2-nitroaniline

• MDL： MFCD00624242
• Inchi： 1S/C7H7BrN2O2/c1-9-6-3-2-5(8)4-7(6)10(11)12/h2-4,9H,1H3
• InChI Key： IFTUKVAJYOQKRS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 229.96900
• Monoisotopic Mass: 229.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.8

Experimental Properties

• Density: 1.687±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 97.5-98 ºC (ligroine )
• Boiling Point: 316.1°C at 760 mmHg
• Flash Point: 144.9°C
• Refractive Index: 1.652
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),
• PSA: 57.85000
• LogP: 2.99520